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Compound of Interest

Compound Name: Gliquidone-d6

Cat. No.: B12421722 Get Quote

Gliquidone-d6: A Technical Guide to Safety and
Handling
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for Gliquidone-d6. The information is compiled from available safety data sheets

(SDS) and scientific literature for the parent compound, Gliquidone, as a specific SDS for the

deuterated analog is not readily available. It is presumed that the toxicological and handling

properties of Gliquidone-d6 are comparable to its non-deuterated counterpart. However, this

guide should be used for informational purposes only and does not replace a formal risk

assessment. Always consult the specific SDS provided by the supplier and adhere to

institutional safety protocols.

Product Identification and Properties
Gliquidone-d6 is the deuterated form of Gliquidone, a second-generation sulfonylurea used as

an anti-diabetic agent.[1][2] The deuteration is typically on the methyl groups.[2] It is primarily

used as an internal standard in analytical and pharmacokinetic research to enable precise

quantification of Gliquidone in biological samples.[2]

Table 1: Physical and Chemical Properties of Gliquidone
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Property Value Source

Molecular Formula C27H33N3O6S [3][4]

Molecular Weight 527.6 g/mol [3]

CAS Number 33342-05-1 [3][4]

Appearance Crystalline solid [5]

Melting Point 180-182 °C [3]

Solubility

Soluble in DMSO and DMF

(~30 mg/ml), ethanol (~1

mg/ml). Sparingly soluble in

aqueous buffers.

[5][6]

Storage -20°C [5][6]

Hazard Identification and Safety Precautions
Gliquidone may be harmful if inhaled, ingested, or absorbed through the skin, and it can cause

irritation to the eyes, skin, and respiratory tract.[7] To the best of current knowledge, the

toxicological properties have not been thoroughly investigated.[7]

Table 2: GHS Hazard Statements and Precautionary Measures for Gliquidone
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Category Statement Source

Health Hazards

May be harmful by inhalation,

ingestion, or skin absorption.

May cause eye, skin, or

respiratory system irritation.

[7]

Prevention

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Avoid contact with skin and

eyes. Wear protective

gloves/protective clothing/eye

protection/face protection.

Wash thoroughly after

handling.

[7][8]

Response

If in eyes: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. If on skin:

Wash with plenty of soap and

water. If inhaled: Remove

person to fresh air and keep

comfortable for breathing. If

swallowed: Rinse mouth. Do

NOT induce vomiting. Call a

POISON CENTER or

doctor/physician if you feel

unwell.

[7]

Storage

Store in a well-ventilated

place. Keep container tightly

closed.

[8]

Disposal

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

[8]
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Handling and Personal Protective Equipment (PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

crucial to minimize exposure.

Experimental Protocol: Safe Handling of Gliquidone-d6

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[8] Facilities should be equipped with an eyewash station and a safety shower.[7]

Personal Protective Equipment:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8]

Skin Protection: Wear impervious clothing and chemical-resistant gloves.[8]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator.[7]

Hygiene Practices: Avoid prolonged or repeated exposure.[7] Do not ingest, inhale, get in

eyes, on skin, or on clothing.[5] Wash hands thoroughly after handling.[5][7]

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

Table 3: First Aid Measures for Gliquidone Exposure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b12421722?utm_src=pdf-body
https://www.echemi.com/sds/gliquidone-pd1805145312.html
https://content.labscoop.com/products/073db6df-70f0-4bc1-aaab-1d9c792dbbfe/FWcwp29596m.pdf
https://www.echemi.com/sds/gliquidone-pd1805145312.html
https://www.echemi.com/sds/gliquidone-pd1805145312.html
https://content.labscoop.com/products/073db6df-70f0-4bc1-aaab-1d9c792dbbfe/FWcwp29596m.pdf
https://content.labscoop.com/products/073db6df-70f0-4bc1-aaab-1d9c792dbbfe/FWcwp29596m.pdf
https://cdn.caymanchem.com/cdn/insert/29596.pdf
https://cdn.caymanchem.com/cdn/insert/29596.pdf
https://content.labscoop.com/products/073db6df-70f0-4bc1-aaab-1d9c792dbbfe/FWcwp29596m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure Source

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get immediate

medical attention.

[7]

Skin Contact

Immediately wash skin with

soap and plenty of water for at

least 15 minutes. Remove

contaminated clothing. Get

medical attention if symptoms

occur.

[7]

Eye Contact

Hold eyelids apart and flush

eyes with plenty of water for at

least 15 minutes. Have eyes

examined and tested by

medical personnel.

[7]

Ingestion

Wash out mouth with water

provided the person is

conscious. Do NOT induce

vomiting unless directed to do

so by medical personnel. Get

medical attention.

[7]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Experimental Protocol: Spill Cleanup

Personal Precautions: Wear appropriate personal protective equipment, including a

respirator, safety goggles, and heavy rubber gloves.[7]

Containment and Cleaning: Avoid raising dust.[7] Contain the spill and collect the material

using spark-proof tools.[8] Transfer to a chemical waste container for disposal in accordance

with local regulations.[7]
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Environmental Precautions: Prevent the material from entering drains or waterways.[8][9]

Mechanism of Action: Signaling Pathway
Gliquidone, like other sulfonylureas, lowers blood glucose levels by stimulating insulin secretion

from pancreatic β-cells.[10] This is achieved through the inhibition of ATP-sensitive potassium

(KATP) channels.[3][10][11]
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Caption: Gliquidone's mechanism of action in pancreatic β-cells.

Experimental Workflow: Quantification using
Gliquidone-d6
Gliquidone-d6 is an ideal internal standard for the quantification of Gliquidone in biological

matrices using techniques like liquid chromatography-mass spectrometry (LC-MS).
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Caption: Workflow for the quantification of Gliquidone using Gliquidone-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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